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Compound of Interest

5-Chloro-3-methyl-1-
Compound Name:
phenylpyrazole

Cat. No.: B072149

An In-depth Technical Guide on the Safety and Handling of 5-Chloro-3-methyl-1-
phenylpyrazole

This guide provides comprehensive safety and handling information for 5-Chloro-3-methyl-1-
phenylpyrazole, intended for researchers, scientists, and professionals in drug development.
The information is compiled from various safety data sheets to ensure a thorough

understanding of the compound's potential hazards and the necessary precautions for its safe
use.

Chemical Identification and Physical Properties

5-Chloro-3-methyl-1-phenylpyrazole is a chemical compound used in industrial and scientific
research.[1]
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Chemical Name

5-Chloro-3-methyl-1-phenyl-1H-pyrazole

Synonyms 5-chloro-3-methyl-1-phenylpyrazole
CAS Number 1131-17-5[2]

Molecular Formula C10H9CIN2

Molecular Weight 192.65 g/mol

Appearance Crystalline powder

Color White to Light yellow

Hazard Identification and Classification

This chemical is classified as hazardous. The GHS (Globally Harmonized System of

Classification and Labelling of Chemicals) classification indicates that it can cause skin, eye,

and respiratory irritation.[1][2]

Hazard Class Category Hazard Statement
) o H315: Causes skin irritation[1]
Skin Irritation 2
[2]
) o H319: Causes serious eye
Serious Eye Irritation 2 o
irritation[1][2]
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation[1][2]

GHS Label Elements:
» Pictogram:

» Signal Word:Warning[1][2]

First Aid Measures
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Immediate medical attention is crucial in case of exposure. The following are detailed first-aid
procedures.

Experimental Protocols for First Aid

The following protocols are standard first-aid responses and do not require prior experimental
validation in a laboratory setting.

e Inhalation:
o Move the victim to fresh air immediately.[1][2]
o If breathing is difficult, administer oxygen.[1][2]

o If the victim is not breathing, provide artificial respiration. Do not use mouth-to-mouth
resuscitation if the chemical was ingested or inhaled.[1][2]

o Seek immediate medical consultation.[1][2]
e Skin Contact:
o Immediately remove all contaminated clothing.[1][2]
o Wash the affected skin area with plenty of soap and water.[2]
o If skin irritation persists, consult a doctor.[2]
e Eye Contact:
o Rinse the eyes cautiously with pure water for at least 15 minutes.[2]
o Remove contact lenses if present and easy to do so. Continue rinsing.[1][2]
o Consult a doctor.[2]
e Ingestion:

o Rinse the mouth with water.[2]
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o Do not induce vomiting.[2]
o Never give anything by mouth to an unconscious person.[2]

o Call a doctor or Poison Control Center immediately.[2]

First Aid Workflow
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Caption: First aid procedures for different exposure routes.
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Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Handling Protocols

e Work in a well-ventilated area.[2][3]

Wear suitable personal protective equipment (PPE).[2][3]

Avoid contact with skin and eyes.[2][3]

Avoid the formation of dust and aerosols.[2][3]

Use non-sparking tools to prevent fire from electrostatic discharge.[2][3]

Storage Protocols

o Store in a tightly closed container.[2][3]
o Keep in a dry, cool, and well-ventilated place.[2][3]
o Store locked up.[1][2]

» Store away from incompatible materials and foodstuff containers.[2][3]

Handling and Storage Workflow
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Caption: General workflow for safe handling and storage.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling this compound.
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PPE Type Specifications

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[1]

Wear protective gloves and fire/flame resistant,

Skin Protection ) ) )
impervious clothing.[1]

If exposure limits are exceeded or irritation

Respiratory Protection ]
occurs, use a full-face respirator.[1]

Fire-Fighting and Accidental Release Measures
Fire-Fighting
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[2]

o Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA) if

necessary.[1][2]

Accidental Release Measures

e Personal Precautions:

o

Use personal protective equipment.[2]

Avoid dust formation and breathing vapors, mist, or gas.[2]

[¢]

o

Ensure adequate ventilation.[2]

o

Evacuate personnel to safe areas.[2]
e Environmental Precautions:
o Prevent further leakage or spillage if it is safe to do so.[1][2]

o Do not let the chemical enter drains.[2]
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e Containment and Cleanup:
o Collect the spillage and arrange for disposal.[1][2]

o Keep the chemical in suitable, closed containers for disposal.[2]

Accidental Release Workflow
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Evacuate Personnel Ensure Adequate Ventilation Wear Full PPE (incl. Respirator)

i l i

Prevent Further Spillage / Entry to Drains

Contain Spill with Inert Material

Collect and Place in Closed Containers for Disposal

Clean Spill Area

Dispose of Waste According to Regulations

Incident Complete
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Caption: Workflow for responding to an accidental release.

Toxicity and Ecological Information
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While specific quantitative toxicity data such as LD50 values for 5-Chloro-3-methyl-1-
phenylpyrazole are not readily available in the provided search results, the broader class of
phenylpyrazole insecticides, such as Fipronil, are known to be neurotoxic to insects by blocking
GABA-gated chloride channels.[4] Fipronil is classified as a WHO Class Il moderately
hazardous pesticide.[4] Human poisoning cases with related compounds are characterized by
vomiting, agitation, and seizures, but often have a favorable outcome with supportive care.[5]

[6]7]

e Environmental Hazards: Discharge into the environment must be avoided.[2]
Phenylpyrazoles can be highly toxic to fish and aquatic invertebrates.[4]

Disposal Considerations

Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable local, regional, and national laws and regulations.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

echemi.com [echemi.com]
echemi.com [echemi.com]
echemi.com [echemi.com]

1.
2.
3.

e 4. Fipronil - Wikipedia [en.wikipedia.org]
5. researchgate.net [researchgate.net]
6.

Acute human self-poisoning with the N-phenylpyrazole insecticide fipronil--a GABAA-
gated chloride channel blocker - PubMed [pubmed.ncbi.nim.nih.gov]

e 7. Acute Human Self-Poisoning with the N-Phenylpyrazole Insecticide Fipronil —-A GABAA-
Gated Chloride Channel Blocker - PMC [pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [5-Chloro-3-methyl-1-phenylpyrazole safety and
handling guidelines]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b072149?utm_src=pdf-body
https://www.benchchem.com/product/b072149?utm_src=pdf-body
https://en.wikipedia.org/wiki/Fipronil
https://en.wikipedia.org/wiki/Fipronil
https://www.researchgate.net/publication/8088961_Acute_Human_Self-Poisoning_with_the_N_-Phenylpyrazole_Insecticide_Fipronil-a_GABA_A_-Gated_Chloride_Channel_Blocker
https://pubmed.ncbi.nlm.nih.gov/15641641/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1351141/
https://www.echemi.com/sds/5-chloro-3-methyl-1-phenylpyrazole-pid_Seven7021.html
https://en.wikipedia.org/wiki/Fipronil
https://www.echemi.com/sds/5-chloro-3-methyl-1-phenyl-1h-pyrazole-4-carbaldehyde-pid_Rock35798.html
https://www.echemi.com/sds/5-chloro-3-methyl-1-phenylpyrazole-pid_Seven7021.html
https://www.benchchem.com/product/b072149?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/5-chloro-3-methyl-1-phenyl-1h-pyrazole-4-carbaldehyde-pid_Rock35798.html
https://www.echemi.com/sds/5-chloro-3-methyl-1-phenylpyrazole-pid_Seven7021.html
https://www.echemi.com/produce/pr220804128175-5-chloro-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile.html
https://en.wikipedia.org/wiki/Fipronil
https://www.researchgate.net/publication/8088961_Acute_Human_Self-Poisoning_with_the_N_-Phenylpyrazole_Insecticide_Fipronil-a_GABA_A_-Gated_Chloride_Channel_Blocker
https://pubmed.ncbi.nlm.nih.gov/15641641/
https://pubmed.ncbi.nlm.nih.gov/15641641/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1351141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1351141/
https://www.benchchem.com/product/b072149#5-chloro-3-methyl-1-phenylpyrazole-safety-and-handling-guidelines
https://www.benchchem.com/product/b072149#5-chloro-3-methyl-1-phenylpyrazole-safety-and-handling-guidelines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b072149#5-chloro-3-methyl-1-phenylpyrazole-safety-
and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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